Cas no 65678-03-7 (TRANS-1,2-CYCLOHEPTANEDIOL)

TRANS-1,2-CYCLOHEPTANEDIOL structure
TRANS-1,2-CYCLOHEPTANEDIOL structure
Product Name:TRANS-1,2-CYCLOHEPTANEDIOL
CAS No:65678-03-7
MF:C7H14O2
MW:130.184862613678
CID:5561052
Update Time:2025-04-23

TRANS-1,2-CYCLOHEPTANEDIOL Chemical and Physical Properties

Names and Identifiers

    • TRANS-1,2-CYCLOHEPTANEDIOL
    • Inchi: 1S/C7H14O2/c8-6-4-2-1-3-5-7(6)9/h6-9H,1-5H2
    • InChI Key: DCYPPXGEIQTVPI-UHFFFAOYSA-N
    • SMILES: C1(O)CCCCCC1O

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Melting Point: 63 °C
  • Boiling Point: 133-134 °C(Press: 12 Torr)
  • pka: 14.51±0.40(Predicted)

Additional information on TRANS-1,2-CYCLOHEPTANEDIOL

Introduction to TRANS-1,2-CYCLOHEPTANEDIOL (CAS No. 65678-03-7)

TRANS-1,2-CYCLOHEPTANEDIOL (CAS No. 65678-03-7) is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic diol has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound's molecular structure, characterized by a cycloheptane ring with two hydroxyl groups in a trans configuration, makes it a versatile intermediate for various chemical transformations.

The chemical formula of TRANS-1,2-CYCLOHEPTANEDIOL is C₇H₁₂O₂, reflecting its composition of seven carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The presence of hydroxyl groups at the 1 and 2 positions of the cycloheptane ring imparts reactivity that is useful in synthetic chemistry. This reactivity has been exploited in the development of novel pharmaceuticals and agrochemicals, where the compound serves as a building block for more complex molecules.

In recent years, TRANS-1,2-CYCLOHEPTANEDIOL has been studied for its potential role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The bicyclic structure of this compound resembles certain bioactive scaffolds found in existing NSAIDs, suggesting that it could be a valuable precursor for developing new therapeutic agents. Additionally, its stability under various reaction conditions makes it a promising candidate for industrial applications.

The synthesis of TRANS-1,2-CYCLOHEPTANEDIOL typically involves catalytic hydrogenation or oxidation processes that convert readily available precursors into the desired diol. Advanced synthetic methodologies have been developed to improve yield and purity, making the compound more accessible for research and commercial purposes. These methods often leverage transition metal catalysts to facilitate key reactions while minimizing byproduct formation.

Research into the biological activity of TRANS-1,2-CYCLOHEPTANEDIOL has revealed intriguing properties that warrant further investigation. Studies have shown that derivatives of this compound exhibit moderate antioxidant activity, which could be beneficial in developing treatments for oxidative stress-related diseases. Furthermore, its structural motif has been explored in the context of enzyme inhibition, particularly targeting enzymes involved in metabolic pathways relevant to inflammation and pain.

The pharmaceutical industry has taken note of these findings, leading to increased interest in TRANS-1,2-CYCLOHEPTANEDIOL as a lead compound for drug discovery programs. Collaborative efforts between academic researchers and industry scientists are ongoing to explore its full potential. These collaborations aim to identify novel derivatives with enhanced pharmacological properties and improved pharmacokinetic profiles.

The versatility of TRANS-1,2-CYCLOHEPTANEDIOL extends beyond pharmaceutical applications. In agrochemical research, this compound has been investigated as a precursor for herbicides and fungicides due to its ability to undergo functional group modifications that yield bioactive molecules. Such modifications can enhance the efficacy and selectivity of these compounds, making them more effective against target pests while minimizing environmental impact.

The chemical industry also recognizes the value of TRANS-1,2-CYCLOHEPTANEDIOL as a specialty chemical intermediate. Its unique structure allows for the synthesis of complex polymers and coatings with tailored properties. For instance, derivatives of this compound have been used to develop high-performance resins that exhibit improved thermal stability and mechanical strength. These applications highlight the broad utility of this molecule across multiple sectors.

In conclusion, TRANS-1,2-CYCLOHEPTANEDIOL (CAS No. 65678-03-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and industrial chemistry. Its unique structural features and reactivity make it a valuable building block for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical science.

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